![molecular formula C17H13F3N2OS B6578954 2-benzyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole CAS No. 1171096-23-3](/img/structure/B6578954.png)
2-benzyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-benzyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole” is a complex organic molecule. It contains a 1,3,4-oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The oxadiazole ring is substituted with a benzyl group at the 2-position and a (3-trifluoromethylphenyl)methylsulfanyl group at the 5-position .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the 1,3,4-oxadiazole ring and the trifluoromethyl group. The trifluoromethyl group is a strong electron-withdrawing group, which would likely have a significant effect on the electronic properties of the molecule .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the oxadiazole ring and the trifluoromethyl group. The oxadiazole ring is a heterocycle and may undergo reactions typical of such structures. The trifluoromethyl group could potentially undergo reactions with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in biological systems .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anticancer Activity : Researchers have investigated the potential of this compound as an anticancer agent. Its unique structure and sulfur-containing group make it an interesting candidate for inhibiting cancer cell growth .
- Antimicrobial Properties : The trifluoromethyl group and oxadiazole ring contribute to its antimicrobial activity. Scientists explore its effectiveness against bacteria, fungi, and other pathogens .
Materials Science and Organic Electronics
- Organic Semiconductors : The electron-rich oxadiazole moiety allows for efficient charge transport. Researchers have studied its use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other optoelectronic devices .
- Photovoltaics : The compound’s electron-accepting properties make it suitable for organic solar cells. Investigations focus on optimizing its energy levels and stability .
Chemical Biology and Enzyme Inhibition
- Enzyme Inhibitors : The benzyl group can be modified to create enzyme inhibitors. Scientists explore its potential in blocking specific enzymes involved in disease pathways .
Coordination Chemistry and Metal Complexes
- Ligand Design : The sulfur atom in the benzyl group can coordinate with metal ions. Researchers synthesize metal complexes using this compound as a ligand, exploring their catalytic and magnetic properties .
Agrochemicals and Pesticides
- Herbicides and Fungicides : The trifluoromethyl group enhances lipophilicity, which affects the compound’s bioavailability. Scientists investigate its potential as a herbicide or fungicide .
Fluorescent Probes and Imaging Agents
- Fluorescence Properties : The compound’s aromatic system and sulfur-containing group allow for fluorescence. Researchers develop fluorescent probes for cellular imaging and bioanalytical applications .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-benzyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2OS/c18-17(19,20)14-8-4-7-13(9-14)11-24-16-22-21-15(23-16)10-12-5-2-1-3-6-12/h1-9H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKUUNSMZXNDZFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(O2)SCC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.